5-(3-Aminocarbonylphenyl)-3-fluorophenol, 95%

• IUPAC Name: 3-(3-fluoro-5-hydroxyphenyl)benzamide
• InChI: InChI=1S/C13H10FNO2/c14-11-5-10(6-12(16)7-11)8-2-1-3-9(4-8)13(15)17/h1-7,16H,(H2,15,17)
• InChI Key: FPKGZNYMPPQDBO-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC(=C1)C(=O)N)C2=CC(=CC(=C2)F)O
• Molecular Formula: C13H10FNO2
• DSSTOX Substance ID: DTXSID70684255
• Molecular Weight: 231.22 g/mol
• CAS No.: 1261890-60-1

Description

5-(3-Aminocarbonylphenyl)-3-fluorophenol, 95% (5-ACFP-3-F-95%) is a chemical compound with a wide range of applications in scientific research. It is an amide derivative of 4-fluorophenol, which is used as a reagent in organic synthesis and as a starting material for the synthesis of other compounds. 5-ACFP-3-F-95% is a white crystalline solid with a molecular weight of 243.23 g/mol and a melting point of 97-100 °C.

Scientific Research Applications

5-ACFP-3-F-95% has a wide range of applications in scientific research. It is used as a reagent in organic synthesis and as a starting material for the synthesis of other compounds. It is also used as a substrate for enzymes, as a ligand for metal ions, and as a catalyst in various chemical reactions. Additionally, it has been used in the synthesis of biologically active compounds, such as antibiotics and other pharmaceuticals.

Mechanism of Action

The mechanism of action of 5-ACFP-3-F-95% is not yet fully understood. However, it has been suggested that the compound acts as a substrate for enzymes, as a ligand for metal ions, and as a catalyst in various chemical reactions. Additionally, it is believed to interact with other molecules, such as proteins and nucleic acids, to form complexes that can be used for various biochemical and physiological processes.
Biochemical and Physiological Effects
The biochemical and physiological effects of 5-ACFP-3-F-95% have not yet been fully elucidated. However, it has been suggested that the compound may have an inhibitory effect on certain enzymes, as well as on the growth of certain bacteria and fungi. Additionally, it has been proposed that the compound may have an antioxidant effect, as well as an anti-inflammatory effect.

Advantages and Limitations for Lab Experiments

5-ACFP-3-F-95% has several advantages for lab experiments. It is a stable compound with a low melting point, making it easy to handle and store. Additionally, it is relatively inexpensive and easy to obtain. However, it is important to note that the compound is toxic and should be handled with caution.

Future Directions

There are numerous potential future directions for research involving 5-ACFP-3-F-95%. For example, further studies could be conducted to better understand the biochemical and physiological effects of the compound. Additionally, research could be conducted to explore its potential applications in the development of new drugs and other pharmaceuticals. Finally, further research could be conducted to explore the potential of the compound as a catalyst in various chemical reactions.

Synthesis Methods

5-ACFP-3-F-95% can be synthesized from 4-fluorophenol and 3-aminocarbonylphenylhydrazine hydrochloride by a two-step process. In the first step, 4-fluorophenol is reacted with the hydrochloride to form an intermediate, which is then reacted with the hydrochloride in the second step to form the desired 5-ACFP-3-F-95%.